Cas no 121-43-7 (Trimethyl borate)

Trimethyl borate is prepared by the reaction of boric acid and methanol. It can be used as a solvent, dehydrating agent, fireproof agent for plastic \ paint \ spray paint, fumigant for lemon fruits, etc< Br>
Trimethyl borate structure
Trimethyl borate structure
Trimethyl borate
121-43-7
C3H9BO3
103.91
MFCD00008346
35994
87563544

Trimethyl borate Properties

Names and Identifiers

    • Trimethyl borate
    • METHYL BORATE
    • METHYL BORATE-11B
    • BORON TRIMETHOXIDE
    • BORIC ACID TRIMETHYL ESTER
    • BORON METHOXIDE
    • TRIMETHOXYBORANE
    • TRIMETHYL BORATE-11B
    • B(OCH3)3
    • Borester O
    • Boric acid trimethyl ester,Methyl borate
    • C3H9BO3
    • THALLIUM HYDROTRIS[3-(2-PYRIDYL)PYRAZOL-1-YL]BORATE
    • Trimethoxyboron
    • trimethyl
    • TRIMETHYL BORATE FOR SYNTHESIS
    • trimethyl boronate
    • Trimthyl borate
    • TriMethyl borat
    • Boric Acid Trimethyl Ester (63-65% in Methanol)
    • Methyl Borate (63-65% in Methanol)
    • borestero
    • TRIMETHYL BORATE
    • Boric Acid Trimethyl Ester
    • Methyl Borate
    • A804732
    • Trimethoxyborine
    • Trimethyl borate, purum, >=99.0% (GC)
    • DTXSID0037738
    • Q423710
    • MFCD00008346
    • UN2416
    • Methyl borate, ((MeO)3B)
    • trimethylborate
    • Methyl borate, (MeO)3 B
    • Trimethylester kyseliny borite [Czech]
    • trimethy borate
    • Boric acid (H3BO3), trimethyl ester
    • Trimethyl borate, 99.999% (trace metal basis)
    • InChI=1/C3H9BO3/c1-5-4(6-2)7-3/h1-3H
    • Trimethyl borate, >=98%
    • NSC 777
    • 82U64J6F5N
    • B0522
    • F0001-0343
    • trimethoxy boron
    • (MeO)3B
    • AT28213
    • Borsaeuretrimethylester
    • EINECS 204-468-9
    • trimethyl boric acid
    • CHEBI:38913
    • Trimethyl borate, azeotrope, 70%, in methanol
    • EC 204-468-9
    • trimethoxyboran
    • NSC-777
    • AI3-60245
    • Trimethylester kyseliny borite
    • Trimethylborat
    • trimethylboric acid
    • TRIMETHYL BORATE [MI]
    • boric acid (H_3_BO_3_), trimethyl ester
    • Trimethyl borate [UN2416] [Flammable liquid]
    • B0226
    • trimethoxy borane
    • J-004497
    • UNII-82U64J6F5N
    • AMY11113
    • trimethyl orthoborate
    • 1212-43-7
    • SCHEMBL15840
    • NSC777
    • WLN: 1OBO1 & O1
    • Trimethyl borate-11B, 99 atom % 11B, 98% (CP)
    • BRN 1697939
    • AKOS000121036
    • FT-0600432
    • 4-01-00-01269 (Beilstein Handbook Reference)
    • B(OMe)3
    • NS00003606
    • 3349-42-6
    • trimethyborate
    • Urea,N-(cyclohexylmethyl)-N'-cyclopentyl-
    • Trimethyl borate, purified by redistillation, >=99.5%
    • 63156-11-6
    • TRIMETHYL BORATE [HSDB]
    • 121-43-7
    • HSDB 5589
    • Boric acid, trimethyl ester
    • trimethyl-borate
    • UN 2416
    • METHYL BORATE ((MEO)3B)
    • Boric acid trimethyl ester
    • DB-041618
    • DB-309472
    • DTXCID8017738
    • Methyl borate
    • Trimethyl borate-11B
    • STL264209
    • Trimethoxyborane
    • boron trimethoxide
    • Boron methoxide
    • +Expand
    • MFCD00008346
    • WRECIMRULFAWHA-UHFFFAOYSA-N
    • 1S/C3H9BO3/c1-5-4(6-2)7-3/h1-3H3
    • COB(OC)OC
    • 1697939

Computed Properties

  • 104.06400
  • 0
  • 3
  • 3
  • 104.064475
  • 7
  • 31.7
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • nothing
  • nothing
  • 0
  • 27.7

Experimental Properties

  • -0.08950
  • 27.69000
  • 9712
  • n20/D 1.346(lit.)
    n20/D 1.358
  • React
  • 68-69 °C(lit.)
  • −34 °C (lit.)
  • Fahrenheit: 17.6 ° f
    Celsius: -8 ° c
  • 2464
  • Miscible with tetrahydrofuran, ether, isoporpylamine, hexane and methanol.
  • Colorless liquid.
  • Stable. Incompatible with oxidizing agents. Decomposes slowly in the presence of moisture, rapidly in water. Flammable.
  • Soluble in tetrahydrofuran, ether, methanol and other organic solvents.
  • Moisture Sensitive
  • 0.932 g/mL at 20 °C(lit.)

Trimethyl borate Security Information

  • GHS02 GHS02 GHS07 GHS07
  • ED5600000
  • 1
  • 3
  • S16-S27-S36/37/39-S45-S25-S23-S2
  • II
  • II
  • R11; R21
  • 3
  • F F Xn Xn
  • UN 2416 3/PG 2
  • H226,H312
  • P280
  • dangerous
  • Flammable area
  • II
  • 60-61-11-21-36
  • Warning
  • Yes
  • LD50 orally in rats: 6.14 ml/kg (Smyth)
  • 3
  • 21

Trimethyl borate Customs Data

  • 2920909090

  • China Customs Code:

    2920909090

    Overview:

    2920909090 Other inorganic esters(Esters excluding hydrogen halide)(Including its salts and their halogenation,sulfonation,Nitration and nitrosation derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2920909090 esters of other inorganic acids of non-metals (excluding esters of hydrogen halides) and their salts; their halogenated, sulphonated, nitrated or nitrosated derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Trimethyl borate Synthesis

Trimethyl borate Related Literature

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